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Compound of Interest

Compound Name: AN-12-H5 intermediate-3

Cat. No.: B15552683

An in-depth analysis of publicly available information on the chemical compound identified as
AN-12-H5 intermediate-3 reveals its identity as methyl 5-bromo-2-{(tert-
butoxy)carbonylamino}benzoate, with the assigned CAS number 851314-03-9. While the
designation "AN-12-H5" appears to be an internal or proprietary identifier not found in public
scientific literature, a thorough investigation of chemical databases and patent literature
provides insights into the synthesis and chemical nature of this intermediate.

This technical guide synthesizes the available public data for researchers, scientists, and drug
development professionals, focusing on the chemical identity and synthesis of this compound.
Due to the absence of "AN-12-H5" in public research, this document cannot provide information
on its biological activity, signaling pathways, or specific experimental protocols beyond its
chemical synthesis.

Chemical Compound Identification

A comprehensive search of chemical databases confirms the identity of the compound
associated with "AN-12-H5 intermediate-3".
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Identifier Value

Common Name AN-12-H5 intermediate-3

methyl 5-bromo-2-{(tert-

IUPAC Name
butoxy)carbonylamino}benzoate
CAS Number 851314-03-9
Molecular Formula C13H16BrNOa4
Molecular Weight 346.17 g/mol

Synthesis and Methodologies

Patent literature provides a general framework for the synthesis of methyl 5-bromo-2-{(tert-
butoxy)carbonylamino}benzoate. The primary route involves the protection of an aminobenzoic
acid derivative. While specific, detailed experimental protocols with quantitative data for
optimization are proprietary and not publicly available, a representative synthesis workflow can
be described.

General Synthesis Pathway

The synthesis of methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate typically involves the
following key transformation:
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General Synthesis of Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate

(Methyl 2-amino-5-bromobenzoate)

Di-tert-butyl dicarbonate (Boc)20
Base (e.g., Triethylamine)
Solvent (e.g., Dichloromethane)

Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}benzoate

Click to download full resolution via product page

A generalized synthetic route to the target intermediate.

Experimental Protocol Outline:

o Reaction Setup: Methyl 2-amino-5-bromobenzoate is dissolved in a suitable aprotic solvent,
such as dichloromethane or tetrahydrofuran, in a reaction vessel equipped with a stirrer and
under an inert atmosphere.

» Addition of Reagents: A base, commonly a tertiary amine like triethylamine, is added to the
solution. Subsequently, di-tert-butyl dicarbonate ((Boc)20), the protecting agent, is
introduced to the reaction mixture.

e Reaction Conditions: The reaction is typically stirred at room temperature for a period
ranging from a few hours to overnight, with progress monitored by techniques such as thin-
layer chromatography (TLC).

o Work-up and Purification: Upon completion, the reaction mixture is washed with aqueous
solutions to remove the base and any water-soluble byproducts. The organic layer is then
dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed
under reduced pressure. The resulting crude product can be further purified by methods like
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column chromatography or recrystallization to yield the final product, methyl 5-bromo-2-{(tert-
butoxy)carbonylamino}benzoate.

Data Presentation

Publicly available quantitative data for this specific intermediate is limited to its fundamental
physicochemical properties. No biological assay data or extensive characterization results
associated with "AN-12-H5" are present in the public domain.

Property Value
Molecular Formula C13H16BrNOa4
Molecular Weight 346.17
Appearance White to off-white solid (typical)
N Soluble in organic solvents such as
Solubility ]
dichloromethane, ethyl acetate, and methanol.
Conclusion

The compound referred to as "AN-12-H5 intermediate-3" is chemically identified as methyl 5-
bromo-2-{(tert-butoxy)carbonylamino}benzoate (CAS 851314-03-9). While its synthesis is
documented in patent literature as a protected aminobenzoate derivative, the context of "AN-
12-H5" as a research program, drug candidate, or biological tool is not publicly available. The
lack of public information on the biological targets or pathways associated with "AN-12-H5"
precludes the creation of a more in-depth technical guide covering experimental protocols for
biological assays and signaling pathway diagrams as requested. The information presented
here is a consolidation of all discoverable public data on this specific chemical intermediate.
For further details on its application and biological significance, access to proprietary research
data would be necessary.

 To cite this document: BenchChem. [Unraveling AN-12-H5 Intermediate-3: A Public Data
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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